Cas no 2137593-98-5 (1-Piperazinecarboxylic acid, 4-methyl-3-(1-oxo-2-propyn-1-yl)-, 1,1-dimethylethyl ester)
1-Piperazinecarboxylic acid, 4-methyl-3-(1-oxo-2-propyn-1-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxylic acid, 4-methyl-3-(1-oxo-2-propyn-1-yl)-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C13H20N2O3/c1-6-11(16)10-9-15(8-7-14(10)5)12(17)18-13(2,3)4/h1,10H,7-9H2,2-5H3
- InChI Key: OZIFOQHVXSFBQP-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCN(C)C(C(=O)C#C)C1
1-Piperazinecarboxylic acid, 4-methyl-3-(1-oxo-2-propyn-1-yl)-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-796244-0.05g |
tert-butyl 4-methyl-3-(prop-2-ynoyl)piperazine-1-carboxylate |
2137593-98-5 | 95% | 0.05g |
$948.0 | 2024-05-22 | |
| Enamine | EN300-796244-0.1g |
tert-butyl 4-methyl-3-(prop-2-ynoyl)piperazine-1-carboxylate |
2137593-98-5 | 95% | 0.1g |
$993.0 | 2024-05-22 | |
| Enamine | EN300-796244-0.25g |
tert-butyl 4-methyl-3-(prop-2-ynoyl)piperazine-1-carboxylate |
2137593-98-5 | 95% | 0.25g |
$1038.0 | 2024-05-22 | |
| Enamine | EN300-796244-0.5g |
tert-butyl 4-methyl-3-(prop-2-ynoyl)piperazine-1-carboxylate |
2137593-98-5 | 95% | 0.5g |
$1084.0 | 2024-05-22 | |
| Enamine | EN300-796244-1.0g |
tert-butyl 4-methyl-3-(prop-2-ynoyl)piperazine-1-carboxylate |
2137593-98-5 | 95% | 1.0g |
$1129.0 | 2024-05-22 | |
| Enamine | EN300-796244-2.5g |
tert-butyl 4-methyl-3-(prop-2-ynoyl)piperazine-1-carboxylate |
2137593-98-5 | 95% | 2.5g |
$2211.0 | 2024-05-22 | |
| Enamine | EN300-796244-5.0g |
tert-butyl 4-methyl-3-(prop-2-ynoyl)piperazine-1-carboxylate |
2137593-98-5 | 95% | 5.0g |
$3273.0 | 2024-05-22 | |
| Enamine | EN300-796244-10.0g |
tert-butyl 4-methyl-3-(prop-2-ynoyl)piperazine-1-carboxylate |
2137593-98-5 | 95% | 10.0g |
$4852.0 | 2024-05-22 |
1-Piperazinecarboxylic acid, 4-methyl-3-(1-oxo-2-propyn-1-yl)-, 1,1-dimethylethyl ester Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on 1-Piperazinecarboxylic acid, 4-methyl-3-(1-oxo-2-propyn-1-yl)-, 1,1-dimethylethyl ester
1-Piperazinecarboxylic Acid, 4-Methyl-3-(1-Oxo-2-Propyn-1-Yl)-, 1,1-Dimethylethyl Ester
The compound 1-Piperazinecarboxylic Acid, 4-Methyl-3-(1-Oxo-2-Propyn-1-Yl)-, 1,1-Dimethylethyl Ester (CAS No. 2137593-98-5) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse applications in drug discovery and development. The molecule's unique structure incorporates a piperazine ring, a methyl group, an acetylene moiety, and an ester functional group, making it a versatile building block for various chemical reactions and biological assays.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions, oxidation steps, and selective protection/deprotection strategies. Researchers have employed cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production of this compound. These methods not only enhance the yield but also improve the purity of the final product, which is critical for its application in biological studies.
The piperazine ring in this compound serves as a key structural element due to its ability to form hydrogen bonds and interact with various biomolecules. This property makes it an attractive candidate for designing bioactive molecules targeting specific proteins or enzymes. For instance, studies have shown that derivatives of this compound exhibit potential inhibitory activity against certain kinases and proteases, which are implicated in various pathological conditions such as cancer and inflammatory diseases.
The acetylene moiety (propargyl group) in the molecule introduces additional functional diversity. This group can undergo various transformations such as hydroamination, hydroxylation, or cycloaddition reactions to generate more complex structures with enhanced biological activity. Recent research has focused on leveraging the reactivity of this group to develop novel scaffolds for drug candidates.
The ester functional group plays a crucial role in modulating the physicochemical properties of the compound. It enhances solubility in organic solvents and facilitates further chemical modifications. Moreover, ester groups are often used as bioisosteric replacements for carboxylic acids in drug design to improve pharmacokinetic profiles such as absorption and metabolism.
In terms of applications, this compound has been extensively studied for its potential in medicinal chemistry. Preclinical studies have demonstrated its ability to modulate cellular signaling pathways involved in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammatory conditions like arthritis.
Recent breakthroughs in computational chemistry have allowed researchers to perform detailed molecular docking studies on this compound. These studies provide insights into its binding modes with target proteins and guide further optimization efforts to enhance potency and selectivity. For example, molecular dynamics simulations have revealed key interactions between the piperazine ring and amino acid residues at the active site of target enzymes.
The synthesis of 1-Piperazinecarboxylic Acid, 4-Methyl-3-(1-Oxo-2-Propyn-1-Yl)-, 1,1-Dimethylethyl Ester involves a sequence of carefully controlled reactions that highlight the importance of stereochemistry and regioselectivity. The use of chiral catalysts has enabled enantioselective syntheses that are essential for producing enantiomerically pure compounds required for biological testing.
In conclusion, CAS No. 2137593-98-5 represents a significant advancement in organic synthesis with promising applications in drug discovery. Its unique structure combines multiple functional groups that offer versatility in chemical modifications and biological interactions. As research continues to unravel its potential therapeutic applications, this compound stands as a testament to the power of modern chemical innovation.
2137593-98-5 (1-Piperazinecarboxylic acid, 4-methyl-3-(1-oxo-2-propyn-1-yl)-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)